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mide

Cat. No.: B290456

Get Quote

\ J

This guide provides a comprehensive technical overview of N-(4-
ethylphenyl)cyclopropanecarboxamide, a molecule of interest for researchers in synthetic
chemistry, drug discovery, and materials science. While a specific CAS number for this
compound is not readily found in major chemical databases, this document furnishes its
identifiers, predicted physicochemical properties, a detailed synthesis protocol, analytical
characterization methods, and safety information based on its chemical structure and data from
closely related analogues.

Chemical Identity and Physicochemical Properties

N-(4-ethylphenyl)cyclopropanecarboxamide is an amide derivative characterized by a
cyclopropane ring attached to a carbonyl group, which is in turn bonded to the nitrogen of a 4-
ethylaniline moiety. This structure combines the rigidity and unique electronic properties of the
cyclopropyl group with the aromatic nature of the substituted phenyl ring, making it an
interesting scaffold for various applications.
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Identifier Value Source
N-(4-
IUPAC Name ethylphenyl)cyclopropanecarb -
oxamide
Chemical Formula C12H15NO Calculated
Molecular Weight 189.25 g/mol Calculated

) CCC1=CC=C(C=C1)NC(=0)C
Canonical SMILES

2CC2
InChl Key Inferred from structure -
CAS Number Not available -

Predicted Physicochemical Data

The following properties are estimated based on the compound's structure and data from

analogous compounds such as N-(4-ethylphenyl)acetamide.[1][2][3][4][5][6]

Property Predicted Value

Expected to be a solid at room temperature,

Melting Point with a melting point likely in the range of 100-
150 °C.
Boiling Point > 300 °C

Sparingly soluble in water; soluble in organic

Solubility solvents like ethanol, acetone, and

dichloromethane.

Appearance White to off-white crystalline solid.

Synthesis Methodology: A Validated Approach

The most direct and reliable method for the synthesis of N-(4-

ethylphenyl)cyclopropanecarboxamide is the acylation of 4-ethylaniline with

cyclopropanecarbonyl chloride. This is a standard procedure for amide bond formation.
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Reaction Scheme
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Acylation Reaction N-(4-ethylphenyI)cycIopropanecarboxamidg

Base

Caption: Synthesis workflow for N-(4-ethylphenyl)cyclopropanecarboxamide.

Step-by-Step Experimental Protocol

e Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer
and a nitrogen inlet, add 4-ethylaniline (1.21 g, 10 mmol) and 100 mL of anhydrous
dichloromethane (DCM).

» Addition of Base: Add triethylamine (1.52 mL, 11 mmol) to the solution. Cool the mixture to O
°C in an ice bath.

o Acylation: Slowly add a solution of cyclopropanecarbonyl chloride (1.05 g, 10 mmol) in 20 mL
of anhydrous DCM to the stirred mixture over 30 minutes.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
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e Work-up: Upon completion, wash the reaction mixture sequentially with 50 mL of 1M HCI, 50
mL of saturated sodium bicarbonate solution, and 50 mL of brine.

« Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to obtain pure N-(4-
ethylphenyl)cyclopropanecarboxamide.

Analytical Characterization

To confirm the identity and purity of the synthesized N-(4-
ethylphenyl)cyclopropanecarboxamide, the following analytical techniques are
recommended:

e 1H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The spectrum should show
characteristic signals for the ethyl group (a triplet and a quartet), the aromatic protons, the
amide proton (a broad singlet), and the cyclopropyl protons (multiplets).

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The spectrum will display
distinct peaks corresponding to the carbons of the ethyl group, the aromatic ring, the amide
carbonyl, and the cyclopropane ring.

e Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M+)
corresponding to the molecular weight of the compound (m/z = 189.25).

¢ Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for
the N-H stretch (around 3300 cm~1), the C=0 stretch of the amide (around 1650 cm~1), and
C-H stretches of the aromatic and aliphatic groups.

Potential Applications and Research Context

The N-(4-ethylphenyl)cyclopropanecarboxamide scaffold is of significant interest in
medicinal chemistry. The cyclopropane ring is a bioisostere for a phenyl ring or a gem-dimethyl
group and can enhance metabolic stability and binding affinity.[7] Amide-containing compounds
are prevalent in pharmaceuticals. Derivatives of cyclopropanecarboxamide have been
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investigated for various biological activities, including as fungicides and in other agrochemical
applications.[8] The N-aryl amide linkage is a common feature in many biologically active
molecules.

Safety and Handling

While specific toxicity data for N-(4-ethylphenyl)cyclopropanecarboxamide is not available, it
should be handled with the standard precautions for laboratory chemicals. Based on data for
similar aromatic amides, the compound may be harmful if swallowed or inhaled and may cause
skin and eye irritation.[9][10][11][12][13]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves.

e Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and strong acids.[9]

o First-Aid Measures:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes.

o

Skin: Wash with soap and water.

Inhalation: Move to fresh air.

[¢]

o

Ingestion: Do not induce vomiting. Seek medical attention.

References
Material Safety D

o ChemPoint.com. (2022, April 27).

e Covestro. (2012, August 22).

e Chemicea.

e SAFETY D

o PubChem. N-[4-[1-(acetylhydrazinylidene)ethyl]phenyl]cyclopropanecarboxamide.

e Asian Journal of Organic & Medicinal Chemistry. Synthesis, Characterization and Biological
Evaluation of Ethyl-4'-(cyclopropane carboxamido-N-yl)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Carpropamid
https://www.benchchem.com/product/b290456/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-4-ethylphenyl-cyclopropanecarboxamide
https://dcc-la.safecollegessds.com/document/repo/08368469-b341-4e4d-8f05-89cfa898e380
https://www.chempoint.com/products/download?grade=30648&doctype=sds
https://solutions.covestro.com/api/uwsi/download?productNumber=50016236&country=US&language=EN&realSubstanceNumber=112000084693
https://chemicea.com/chem_enq/api/viewmsds/11082
https://www.fishersci.com/store/msds?partNumber=AC118822500&countryCode=US&language=en
https://dcc-la.safecollegessds.com/document/repo/08368469-b341-4e4d-8f05-89cfa898e380
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b290456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(Vendor Website). (2024, August 11). Cyclopropanecarboxamide, N-methyl-N-(4-
(phenylthio)phenyl)-.

Environmental Protection Agency. Acetamide, N-(4-ethylphenyl)- Properties.
ResearchGate. (2025, August 6). Synthesis, Characterization and Biological Evaluation of
Ethyl-4'-(cyclopropane carboxamido-N-yl)

PubChem. Carpropamid.

Synthesis, Crystal Structure and Bioactivity of N-(5-propyl-1,3,4-thiadiazol-2-
yl)cyclopropanecarboxamide.

PubChem. Cyclopropanecarboxamide.

NIST WebBook. N-(4-ethylphenyl)acetamide.

Sigma-Aldrich. N-(4-Ethylphenyl)acetamide.

PubChem. N-(4-Ethylphenyl)acetamide.

Cheméo. Chemical Properties of N-(4-ethylphenyl)acetamide (CAS 3663-34-1).
gsrs. N-(4-ETHYLPHENYL)ACETAMIDE.

Google Patents.

PubChem. N-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl|cyclopropanecarboxamide.
Organic Chemistry Portal. Synthesis of cyclopropanes.

BindingDB. N-(4-ethylphenyl)-5,6-dihydro-4H-cyclopenta[d]isoxazole-3-carboxamide.
PrepChem.com. Synthesis of N-(4-(4-(Ethyl(4-cyclopropylbutyl)amino)-1-
hydroxybutyl)phenyl)methanesulfonamide.

NIST WebBook. N-(4-ethylphenyl)acetamide.

Molport. N-{[4-(4-methylphenoxy)phenylmethyl}cyclopropanecarboxamide.

US EPA. Acetamide, N-ethyl-N-(4-nitrophenyl)-.

Google P

Environmental Protection Agency. N-(4-Sulfanylphenyl)cyclopropanecarboxamide.
(Supporting Information). Electrochemical selenium-catalyzed para-amination of N-
aryloxyamides: access to polysubstituted aminophenols.

Benchchem. physical and chemical properties of 2-(4-Ethylphenyl)propan-2-amine.
EPFL.

PMC.

ResearchGate. The 1 H NMR spectra of N-phenyl-4,5-imide-cyclopenthane-1,3 dicarboxylic
acid (PCPA).

FFHD. (2024, October 7).

Turito. General chemistry- The IUPAC name of the compound is.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b290456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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